Cas no 5100-98-1 (3-Chloro-2-iodotoluene)

3-Chloro-2-iodotoluene (CAS: [insert CAS if available]) is a halogenated aromatic compound featuring both chloro and iodo substituents on a toluene backbone. This structure makes it a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki or Sonogashira couplings, where the iodine moiety offers high reactivity. The chloro group further enhances its utility in sequential functionalization. Its stability under standard conditions ensures ease of handling and storage. Commonly employed in pharmaceutical and agrochemical research, 3-Chloro-2-iodotoluene is valued for its selectivity in electrophilic substitutions and as a building block for complex molecular frameworks. Purity and precise halogen placement are critical for consistent performance.
3-Chloro-2-iodotoluene structure
3-Chloro-2-iodotoluene structure
Product Name:3-Chloro-2-iodotoluene
CAS No:5100-98-1
MF:C7H6ClI
MW:252.480013370514
MDL:MFCD00051756
CID:85224
PubChem ID:138414
Update Time:2025-06-23

3-Chloro-2-iodotoluene Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-2-iodotoluene
    • 1-chloro-2-iodo-3-methylbenzene
    • Toluene, 3-chloro-2-iodo-
    • FTGLKPMFTLNUBN-UHFFFAOYSA-N
    • Benzene, 1-chloro-2-iodo-3-methyl-
    • PubChem3655
    • KSC493O0B
    • 1-chloro-2-iodo-3-methyl-benzene
    • 3-chloro-2-iodotoluene, AldrichCPR
    • CL8830
    • SBB101149
    • RP28999
    • VZ26580
    • RP29000
    • AS03078
    • 1-
    • MFCD00051756
    • CS-W004938
    • 5100-98-1
    • SY062031
    • AKOS015848712
    • SCHEMBL1628250
    • A828391
    • C3364
    • FT-0615347
    • 1-chloranyl-2-iodanyl-3-methyl-benzene
    • EN300-116824
    • DTXSID10199010
    • DS-0886
    • J-512193
    • DTXCID40121501
    • DB-051878
    • MDL： MFCD00051756
    • Inchi： 1S/C7H6ClI/c1-5-3-2-4-6(8)7(5)9/h2-4H,1H3
    • InChI Key： FTGLKPMFTLNUBN-UHFFFAOYSA-N
    • SMILES： IC1C(=CC=CC=1C)Cl
    • BRN： 2961541

Computed Properties

  • Exact Mass: 251.92000
  • Monoisotopic Mass: 251.92
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 94.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.6
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.806
  • Melting Point: 25-29°C
  • Boiling Point: 125°C/14mmHg(lit.)
  • Flash Point: 134-136°C/20mm
  • Refractive Index: 1.6080
  • PSA: 0.00000
  • LogP: 3.25300
  • Sensitiveness: Light Sensitive
  • Solubility: Uncertain

3-Chloro-2-iodotoluene Security Information

3-Chloro-2-iodotoluene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3-Chloro-2-iodotoluene Pricemore >>

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